N-(3,5-dimethylphenyl)-5-(4-methoxybenzyl)-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-5-[(4-methoxyphenyl)methyl]-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-3-carboxamide
• InChI: InChI=1S/C23H24N4O3/c1-15-10-16(2)12-18(11-15)25-22(28)20-13-24-27-9-8-26(23(29)21(20)27)14-17-4-6-19(30-3)7-5-17/h4-7,10-13H,8-9,14H2,1-3H3,(H,25,28)
• InChI Key: YHKJWEUMEXOONC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=C3C(=O)N(CCN3N=C2)CC4=CC=C(C=C4)OC)C
• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.5 g/mol
• CAS No.: 303986-78-9

Description

N-(3,5-dimethylphenyl)-5-(4-methoxybenzyl)-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxamide is a useful research compound. Its molecular formula is C23H24N4O3 and its molecular weight is 404.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization The compound belongs to a class of substances often synthesized for their potential biological activities. For example, Hassan et al. (2014) describe the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, showcasing a methodology that could be applicable to the synthesis of compounds like N-(3,5-dimethylphenyl)-5-(4-methoxybenzyl)-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-carboxamide (Hassan, Hafez, & Osman, 2014).

Cytotoxic and Anticancer Activity Several studies have explored the cytotoxic and anticancer activities of pyrazolo[1,5-a]pyrimidine derivatives. Abdellatif et al. (2014) investigated the anticancer activity of some new pyrazolo[3,4-d]pyrimidin-4-one derivatives on the MCF-7 human breast adenocarcinoma cell line, revealing that some compounds displayed significant inhibitory activity, which suggests the potential of related compounds in cancer research (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).

Antibacterial Activities Compounds derived from 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, similar in structure to the compound , have been synthesized and evaluated for their antibacterial activities against Gram-positive and Gram-negative bacteria, indicating their potential as antibacterial agents (Bildirici, Şener, & Tozlu, 2007).

Antimicrobial and Antioxidant Activities The synthesis and biological evaluation of various heterocyclic compounds, including those with the pyrazolo[1,5-a]pyrimidine core, have shown promising antimicrobial and antioxidant activities. This suggests that derivatives like this compound may also possess similar properties, offering potential applications in developing new antimicrobial and antioxidant agents (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).